Cas no 868148-85-0 (9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide)

• Product Name: 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide
• CAS No: 868148-85-0
• MF: C₁₉H₂₄N₄O₄S₂
• MW: 436.548261642456
• CID: 5931379
• PubChem ID: 2146036
• Update Time: 2025-07-09

9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide
• 9-(dimethylhydrazinylidene)-2-N,2-N,7-N,7-N-tetramethylfluorene-2,7-disulfonamide
• 868148-85-0
• SR-01000014498-1
• HMS2952M09
• SMR000641153
• AKOS024609247
• MLS001167952
• CHEMBL1574758
• 9-(2,2-dimethylhydrazono)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide
• F1719-0075
• SR-01000014498
• HMS1654I06

• Inchi： 1S/C19H24N4O4S2/c1-21(2)20-19-17-11-13(28(24,25)22(3)4)7-9-15(17)16-10-8-14(12-18(16)19)29(26,27)23(5)6/h7-12H,1-6H3
• InChI Key： VOCSOPYAEMIHKX-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])/C(/C1C([H])=C(C([H])=C([H])C2=1)S(N(C([H])([H])[H])C([H])([H])[H])(=O)=O)=N\N(C([H])([H])[H])C([H])([H])[H])(N(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 436.12389761g/mol
• Monoisotopic Mass: 436.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide

Introduction to 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide and Its Significance in Modern Chemical Biology

9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide, with a CAS number of 868148-85-0, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and development. The compound's intricate framework, comprising a fluorene core substituted with sulfonamide and hydrazine derivatives, positions it as a promising candidate for further exploration in drug discovery.

The fluorene scaffold is renowned for its stability and versatility in organic synthesis, making it a preferred choice for designing bioactive molecules. In this particular compound, the presence of multiple substituents—including tetramethyl groups and disulfonamide functionalities—enhances its solubility and reactivity, which are critical factors in medicinal chemistry. These features not only contribute to the molecule's pharmacokinetic properties but also open avenues for exploring its interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of sulfonamide derivatives in drug design. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The disulfonamide moiety in 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide is particularly noteworthy, as it can modulate enzyme activity and receptor binding through hydrogen bonding and electrostatic interactions. Such properties make this compound a valuable tool for developing novel therapeutic agents.

The hydrazinylidene group attached to the fluorene core introduces another layer of complexity to the molecule. Hydrazine derivatives have been extensively studied for their ability to participate in various chemical reactions, including condensation and cyclization processes. These reactions are often pivotal in forming biologically active heterocyclic structures. In the context of this compound, the hydrazinylidene moiety could serve as a versatile handle for further functionalization, enabling the synthesis of analogs with tailored properties.

Current research in medicinal chemistry emphasizes the need for molecules that can selectively target specific biological pathways. The structural motifs present in 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide, such as the tetramethyl substitution pattern, contribute to its potential selectivity. By fine-tuning these substituents, chemists can optimize the compound's affinity for particular enzymes or receptors, thereby reducing off-target effects—a critical consideration in drug development.

The compound's solubility profile is another area of interest. In drug formulations, solubility is a key determinant of bioavailability and therapeutic efficacy. The sulfonamide groups enhance water solubility, making this molecule more amenable to formulation into oral or injectable drugs. This characteristic aligns with contemporary trends in pharmaceutical design, where improving solubility is often a primary goal.

Exploring the synthetic pathways leading to 9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide provides insights into modern organic synthesis techniques. The synthesis likely involves multi-step reactions that showcase advances such as transition-metal catalysis and palladium-mediated cross-coupling reactions. These methods are instrumental in constructing complex molecular architectures efficiently and with high yields.

In conclusion,9-(2,2-dimethylhydrazin-1-ylidene)-N2,N2,N7,N7-tetramethyl-9H-fluorene-2,7-disulfonamide (CAS no. 868148-85-0) stands as a testament to the ingenuity of synthetic chemists in creating molecules with potential therapeutic value. Its unique structural features—comprising a fluorene core, multiple substituents like tetramethyl groups, and functional groups such as sulfonamides—make it a compelling subject for further research. As our understanding of biological systems evolves,this compound may find applications in addressing unmet medical needs through innovative drug design strategies.